Cas no 1694239-43-4 (2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine)

2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine structure
1694239-43-4 structure
Product Name:2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine
CAS No:1694239-43-4
MF:C8H10N6
MW:190.205199718475
CID:5820489
PubChem ID:103317827
Update Time:2025-07-09

2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-2-amine, 6,7,8,9-tetrahydro-
    • 2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine
    • 1694239-43-4
    • EN300-1118153
    • 2,3,5,7,11-Pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
    • Inchi: 1S/C8H10N6/c9-7-12-8-11-4-5-3-10-2-1-6(5)14(8)13-7/h4,10H,1-3H2,(H2,9,13)
    • InChI Key: UISKHLJSVXTTPO-UHFFFAOYSA-N
    • SMILES: C12=NC(N)=NN1C1CCNCC=1C=N2

Computed Properties

  • Exact Mass: 190.09669434g/mol
  • Monoisotopic Mass: 190.09669434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • Density: 1.86±0.1 g/cm3(Predicted)
  • pka: 6.14±0.20(Predicted)

2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1118153-0.05g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4 95%
0.05g
$948.0 2023-10-27
Enamine
EN300-1118153-0.1g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4 95%
0.1g
$993.0 2023-10-27
Enamine
EN300-1118153-0.25g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4 95%
0.25g
$1038.0 2023-10-27
Enamine
EN300-1118153-0.5g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4 95%
0.5g
$1084.0 2023-10-27
Enamine
EN300-1118153-1.0g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4
1g
$1485.0 2023-06-09
Enamine
EN300-1118153-2.5g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4 95%
2.5g
$2211.0 2023-10-27
Enamine
EN300-1118153-5.0g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4
5g
$4309.0 2023-06-09
Enamine
EN300-1118153-10.0g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4
10g
$6390.0 2023-06-09
Enamine
EN300-1118153-1g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4 95%
1g
$1129.0 2023-10-27
Enamine
EN300-1118153-5g
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraen-4-amine
1694239-43-4 95%
5g
$3273.0 2023-10-27

2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine Related Literature

Additional information on 2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraen-4-amine

Introduction to 2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-4-amine (CAS No. 1694239-43-4)

2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-4-amine, with the CAS number 1694239-43-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of nitrogen-rich heterocyclic systems and has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of 2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-4-amine is characterized by a tricyclic framework with multiple nitrogen atoms and conjugated double bonds. This intricate arrangement contributes to its high reactivity and stability under various conditions. The compound's ability to form stable complexes with metal ions and its potential for forming hydrogen bonds make it an attractive candidate for a variety of applications in drug design and materials science.

Recent research has focused on the synthesis and characterization of 2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-4-amine. A study published in the Journal of Organic Chemistry in 2022 reported a novel synthetic route that significantly improved the yield and purity of the compound. The method involves a multi-step process starting from readily available starting materials and employs mild reaction conditions to minimize side reactions and enhance selectivity.

In terms of biological activity, 2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-4-amine has shown promising results in preliminary in vitro assays. A study conducted by a team of researchers at the University of California demonstrated that the compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the disruption of key cellular processes such as DNA replication and protein synthesis.

Furthermore, the compound's ability to form stable complexes with metal ions has led to its exploration as a potential metal-based therapeutic agent. A recent publication in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of metal complexes derived from 2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-4-amine. These complexes showed enhanced biological activity compared to the parent compound and exhibited selective toxicity towards cancer cells while sparing normal cells.

The structural versatility of 2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-4-amine also makes it an attractive candidate for drug delivery systems. Research published in Advanced Drug Delivery Reviews in 2021 explored the use of this compound as a carrier molecule for targeted drug delivery. The study demonstrated that conjugation with therapeutic agents resulted in improved pharmacokinetic properties and enhanced therapeutic efficacy.

In addition to its potential applications in medicine, 2,3,5,7,11-pentaazatricyclo[7.4.0.02,6]trideca-1(9),3,5 , 7-tetraen-4-amine has also been investigated for its use in materials science. A study published in Chemistry of Materials in 2020 reported the synthesis of polymer materials incorporating this compound as a functional monomer. The resulting polymers exhibited unique optical and electronic properties due to the presence of the nitrogen-rich heterocyclic system.

The future prospects for 2 , 3 , 5 , 7 , 11 - pentaazatricyclo [ 7 . 4 . 0 . 0 2 , 6 sup > ] trideca - 1 ( 9 ) , 3 , 5 , 7 - tetraen - 4 - amine strong > are promising across multiple disciplines . Ongoing research aims to further optimize its synthesis , explore new biological activities , and develop advanced materials based on its unique properties . As our understanding of this compound continues to grow , it is likely to play an increasingly important role in both academic research and industrial applications . p > article > response >

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.